Cas no 1598437-05-8 ([2-(2-Hydroxypropan-2-yl)pyrimidin-5-yl]boronic acid)

• Product Name: [2-(2-Hydroxypropan-2-yl)pyrimidin-5-yl]boronic acid
• CAS No: 1598437-05-8
• MF: C₇H₁₁BN₂O₃
• MW: 181.984841585159
• CID: 4702250
• PubChem ID: 124704914
• Update Time: 2024-11-06

[2-(2-Hydroxypropan-2-yl)pyrimidin-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(2-Hydroxypropan-2-yl)pyrimidin-5-yl)boronic acid
• [2-(2-Hydroxypropan-2-yl)pyrimidin-5-yl]boronic acid
• 2-(1-Hydroxy-1-methylethyl)pyrimidine-5-boronic acid
• 1598437-05-8
• 2-(2-Hydroxy-2-propyl)pyrimidine-5-boronic Acid
• (2-(2-Hydroxypropan-2-yl)pyrimidin-5-yl)boronicacid
• [2-(1-hydroxy-1-methyl-ethyl)pyrimidin-5-yl]boronic acid
• SY236132
• MFCD24448940
• DB-115696

• Inchi： 1S/C7H11BN2O3/c1-7(2,11)6-9-3-5(4-10-6)8(12)13/h3-4,11-13H,1-2H3
• InChI Key： PZRBDMOYZYHVGV-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1N=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 182.0862724g/mol
• Monoisotopic Mass: 182.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5